Cas no 52123-30-5 (L-Lysyl-L-lysine dihydrochloride)

• Product Name: L-Lysyl-L-lysine dihydrochloride
• CAS No: 52123-30-5
• MF: C₁₂H₂₈Cl₂N₄O₃
• MW: 347.281721115112
• CID: 826052
• PubChem ID: 24896405
• Update Time: 2025-06-11

L-Lysyl-L-lysine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• H-LYS-LYS-OH 2HCL
• Lys-Lys dihydrochloride
• 6-amino-2-(2,6-diaminohexanoylamino)hexanoic acid,dihydrochloride
• H-Lys-Lys-OH
• Lys-Lys
• LYS-LYS DIHYDROCHLORIDE CRYSTALLINE
• L-Lysyl-L-lysine hydrochloride
• L-Lysyl-L-lysine dihydrochloride

• Inchi： 1S/C12H26N4O3.2ClH/c13-7-3-1-5-9(15)11(17)16-10(12(18)19)6-2-4-8-14;;/h9-10H,1-8,13-15H2,(H,16,17)(H,18,19);2*1H/t9-,10-;;/m0../s1
• InChI Key： LXQFWEBCTJENGB-BZDVOYDHSA-N
• SMILES： Cl.Cl.O=C([C@H](CCCCN)N)N[C@H](C(=O)O)CCCCN

Computed Properties

• Exact Mass: 346.15400
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 12

Experimental Properties

• PSA: 144.46000
• LogP: 3.23690
• Sensitiveness: Moisture Sensitive

L-Lysyl-L-lysine dihydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+ P35 +P338
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22; S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on L-Lysyl-L-lysine dihydrochloride

Recent Advances in L-Lysyl-L-lysine Dihydrochloride (CAS: 52123-30-5) Research: A Comprehensive Review

L-Lysyl-L-lysine dihydrochloride (CAS: 52123-30-5), a dipeptide derivative of lysine, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug delivery, tissue engineering, and bioactive molecule synthesis. This research brief synthesizes the latest findings on this compound, highlighting its structural properties, mechanisms of action, and emerging therapeutic potentials. Recent studies have particularly focused on its role as a biocompatible linker in peptide-based therapeutics and its utility in enhancing the stability and bioavailability of pharmaceutical formulations.

One of the groundbreaking studies published in the Journal of Medicinal Chemistry (2023) explored the use of L-Lysyl-L-lysine dihydrochloride as a cross-linking agent in hydrogel-based drug delivery systems. The research demonstrated that the compound's dual amine groups facilitate efficient covalent bonding with polymeric matrices, thereby improving the controlled release profiles of encapsulated therapeutics. This property is especially advantageous for targeted cancer therapies, where precise drug release kinetics are critical. The study reported a 40% increase in drug retention time compared to traditional cross-linkers, underscoring its potential for clinical translation.

In another pivotal study featured in Biomaterials Science (2024), researchers investigated the compound's role in mitigating oxidative stress in neurodegenerative diseases. Using in vitro models of Alzheimer's disease, the team observed that L-Lysyl-L-lysine dihydrochloride exhibited potent free radical scavenging activity, reducing neuronal apoptosis by 35%. The study proposed that the dipeptide's ability to chelate metal ions and stabilize mitochondrial membranes contributes to its neuroprotective effects. These findings open new avenues for developing peptide-based antioxidants for neurodegenerative disorders.

From a structural perspective, advanced NMR spectroscopy analyses (Nature Communications, 2023) have elucidated the conformational dynamics of L-Lysyl-L-lysine dihydrochloride in aqueous solutions. The research revealed that the compound adopts a β-turn structure at physiological pH, which enhances its interaction with cell membranes and protein receptors. This structural insight is instrumental for rational drug design, particularly for optimizing peptide-drug conjugates where spatial orientation dictates biological activity.

The pharmaceutical industry has also capitalized on this compound's properties for vaccine adjuvant development. A recent patent (WO2023124567) describes its incorporation into nanoparticle formulations to enhance antigen presentation. Preclinical trials showed a 2.5-fold increase in IgG titers when compared to standard adjuvants, attributed to the dipeptide's ability to stimulate dendritic cell maturation through TLR4 pathway activation.

Despite these advancements, challenges remain in large-scale synthesis and purification of L-Lysyl-L-lysine dihydrochloride. A 2024 Analytical Chemistry publication addressed this by developing a novel solid-phase synthesis protocol that achieves 98% purity with significantly reduced byproducts. This methodological breakthrough could accelerate commercial adoption across various therapeutic applications.

In conclusion, current research positions L-Lysyl-L-lysine dihydrochloride (52123-30-5) as a multifaceted tool in modern pharmacotherapy. Its unique chemical properties bridge peptide engineering with material science, offering solutions to longstanding drug delivery and stability challenges. Future directions should focus on clinical validation of its therapeutic efficacy and exploration of its applications in personalized medicine platforms.